Cas no 61563-29-9 (Isoquinoline, 8-chloro-7-methyl-)
61563-29-9 structure
Product Name:Isoquinoline, 8-chloro-7-methyl-
CAS No:61563-29-9
MF:C10H8ClN
MW:177.630221366882
CID:474739
PubChem ID:21393807
Update Time:2025-04-19
Isoquinoline, 8-chloro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-7-methylisoquinoline
- Isoquinoline, 8-chloro-7-methyl-
- SCHEMBL11744857
- DTXSID20612927
- ZIIYGEDISUAGLP-UHFFFAOYSA-N
- 61563-29-9
-
- Inchi： 1S/C10H8ClN/c1-7-2-3-8-4-5-12-6-9(8)10(7)11/h2-6H,1H3
- InChI Key： ZIIYGEDISUAGLP-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=CC2C=CN=CC=21
Computed Properties
- Exact Mass: 177.03464
- Monoisotopic Mass: 177.0345270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Isoquinoline, 8-chloro-7-methyl- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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